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Compound of Interest

Compound Name: Bis(dimethylamino)dimethylsilane

Cat. No.: B1580881 Get Quote

An In-depth Technical Guide to
Bis(dimethylamino)dimethylsilane
Chemical Identity and Overview

Bis(dimethylamino)dimethylsilane, identified by CAS number 3768-58-9, is a versatile

organosilicon compound.[1][2] It is characterized by a central silicon atom bonded to two

dimethylamino groups and two methyl groups.[1] This structure makes it a highly reactive and

useful reagent in various chemical applications.[1] It is primarily recognized for its role as a

silylating agent, a precursor in the synthesis of advanced materials, and as a surface modifier.

[1][3] The compound is a clear, colorless liquid with an acrid, amine-like odor.[4][5] It is

moisture-sensitive and hydrolyzes in water.[5][6][7]

Physicochemical Properties
The following table summarizes the key physicochemical properties of

Bis(dimethylamino)dimethylsilane.
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Property Value

CAS Number 3768-58-9[1][2][8]

Molecular Formula C6H18N2Si[1][2][8]

Molecular Weight 146.31 g/mol [1][4][8]

Appearance Clear colorless liquid[1][5]

Melting Point -98 °C[1]

Boiling Point 128-129 °C[5][7]

Density 0.809 - 0.81 g/mL at 25 °C[1][7]

Vapor Pressure 1 mmHg at 20 °C[4]

Refractive Index n20/D 1.41 - 1.417[1][5][7][9]

Flash Point -3 °C (18 °F)[3][5]

Solubility Hydrolyzes in water[6][7]

Chemical Identifiers
Identifier Value

EC Number 223-200-1

PubChem CID 77384[1][4]

MDL Number MFCD00008296[1]

InChI Key QULMGWCCKILBTO-UHFFFAOYSA-N

SMILES CN(C)--INVALID-LINK--(C)N(C)C

Applications in Research and Industry
Bis(dimethylamino)dimethylsilane is a valuable reagent with a range of applications

stemming from its reactive nature.
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Silylating and Derivatization Agent: It is widely used as a silylating agent to protect reactive

functional groups such as alcohols, amines, and diols in organic synthesis.[3][10] It is also

employed as a derivatization reagent for steroids in gas chromatography (GC) analysis,

where the resulting (dimethylamino)dimethylsilyl derivatives can be analyzed using a

nitrogen-phosphorus detector.

Precursor for Thin Film Deposition: In the semiconductor and electronics industries, this

compound serves as a precursor for the chemical vapor deposition (CVD) and plasma-

enhanced atomic layer deposition (PE-ALD) of silicon-based thin films, such as silicon nitride

(SiN) and silicon carbonitride (SiNxCy).[5][11][12] These films are crucial as dielectric sealing

layers and for the fabrication of microelectronic devices.[5][11]

Surface Modification: The ability of Bis(dimethylamino)dimethylsilane to react with

hydroxyl groups on surfaces makes it an effective agent for surface modification.[1][3] This is

utilized to alter surface properties like hydrophobicity.[1][3] A notable application is the

silanization of pH-sensitive microelectrodes, which is a critical step in preparing them for

measuring membrane potentials in biological research, such as in oocytes.[5][6][9]

Polymer and Materials Science: It acts as an intermediate in the synthesis of silicone

polymers, which are valued for their durability and flexibility in applications like sealants,

adhesives, and coatings.[1] As a coupling agent, it enhances the adhesion between organic

and inorganic materials, which is particularly useful in the production of composite materials

for the automotive and aerospace sectors.[1]

Experimental Protocols
General Protocol for Silylation of Alcohols
This protocol describes a general procedure for the protection of an alcohol functional group

using Bis(dimethylamino)dimethylsilane.

Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve the alcohol substrate in an anhydrous aprotic solvent (e.g.,

dichloromethane, tetrahydrofuran, or acetonitrile).

Addition of Reagent: To the stirred solution, add 0.5 to 1.0 molar equivalents of

Bis(dimethylamino)dimethylsilane. The reaction produces dimethylamine as a byproduct,
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which is volatile.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC) to determine the consumption of the starting material.

Work-up: Upon completion, the reaction mixture is typically quenched by the addition of a

proton source, such as water or a saturated aqueous solution of ammonium chloride, to

hydrolyze any remaining reagent.

Purification: The silylated product is then isolated by extraction with an organic solvent,

followed by drying of the organic layer and removal of the solvent under reduced pressure.

Further purification can be achieved by column chromatography or distillation.

General Protocol for Surface Modification of Glass
Substrates
This protocol outlines the general steps for modifying a glass surface to render it hydrophobic.

Substrate Cleaning: Thoroughly clean the glass substrate by sonicating in a sequence of

solvents such as acetone, isopropanol, and deionized water to remove organic

contaminants. Dry the substrate with a stream of nitrogen and then in an oven at 110-120 °C

to remove adsorbed water.

Plasma Treatment (Optional but Recommended): To activate the surface and generate

hydroxyl (-OH) groups, treat the substrate with oxygen or argon plasma for several minutes.

Vapor Phase Deposition: Place the cleaned and dried substrate in a vacuum desiccator or a

specialized deposition chamber along with a small vial containing

Bis(dimethylamino)dimethylsilane. Evacuate the chamber to a low pressure. The silane

vapor will deposit onto the substrate surface.

Reaction: The deposition is typically carried out for a period ranging from a few hours to

overnight at room temperature or slightly elevated temperatures to allow the silane to react

with the surface hydroxyl groups.

Post-Deposition Cleaning: After the reaction, remove the substrate from the chamber and

rinse it with a solvent like isopropanol or ethanol to remove any unreacted, physisorbed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1580881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


silane.

Curing: Cure the coated substrate in an oven at a moderate temperature (e.g., 100-120 °C)

for about an hour to stabilize the siloxane bonds.

Visualizations

General Synthesis of Bis(dimethylamino)dimethylsilane
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Caption: General reaction pathway for the synthesis of Bis(dimethylamino)dimethylsilane.
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Workflow for Surface Silylation
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Caption: Experimental workflow for modifying a surface using

Bis(dimethylamino)dimethylsilane.

Safety Information
Bis(dimethylamino)dimethylsilane is a hazardous chemical that requires careful handling in

a controlled laboratory environment.[13]

GHS Hazard Classification
Hazard Class Category

Flammable Liquids Category 2[4][13]

Skin Corrosion/Irritation Category 1B[4][13]

Serious Eye Damage/Eye Irritation Category 1[13]

Hazard and Precautionary Statements
Hazard Statements (H-phrases):

H225: Highly flammable liquid and vapor.[4]

H314: Causes severe skin burns and eye damage.[4][13]

Precautionary Statements (P-phrases):

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4][14]

P233: Keep container tightly closed.[4][14]

P260: Do not breathe vapors.[4][14]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]

[14]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4][14]
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P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4][14]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[14]

P403+P235: Store in a well-ventilated place. Keep cool.[4][14]

Handling and Storage: This compound should be handled only in a well-ventilated area or a

closed system, such as a fume hood.[13][15] All metal parts of equipment must be grounded to

prevent static discharge.[13][15] It is moisture-sensitive and should be stored under an inert

atmosphere (e.g., nitrogen) in a dry, cool, and well-ventilated place away from incompatible

materials such as water, strong oxidizing agents, acids, and bases.[6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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